3-Fluoro-3-(methoxymethyl)pyrrolidine hydrochloride
Overview
Description
3-Fluoro-3-(methoxymethyl)pyrrolidine hydrochloride is a chemical compound that can be used as a building block in the preparation of various derivatives . It has a molecular weight of 133.17 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code1S/C6H12FNO/c1-9-5-6 (7)2-3-8-4-6/h8H,2-5H2,1H3 . Physical And Chemical Properties Analysis
This compound is an oil at room temperature .Scientific Research Applications
Pharmacokinetic Studies
One study explored the pharmacokinetics of novel compounds, including PF-184298 and PF-4776548, which are structurally related to 3-Fluoro-3-(methoxymethyl)pyrrolidine hydrochloride. This research aimed to understand the human pharmacokinetic predictions arising from pre-clinical studies, using methods like oral pharmacologically active doses and intravenous and oral microdoses to inform decision-making in drug development (Harrison et al., 2012).
Conformational Analysis and Molecular Recognition
Another study focused on the synthesis, conformational analysis, and biological recognition of 3-Fluoro-4-hydroxyprolines, which are related to 3-Fluoro-3-(methoxymethyl)pyrrolidine. The research explored how the modifications in the molecule influence its interaction with biological systems, providing insights into molecular recognition and potential applications in drug discovery (Testa et al., 2018).
Kinase Inhibitor Studies
Research on docking and quantitative structure-activity relationship studies for various fluorine-containing compounds, including those structurally similar to 3-Fluoro-3-(methoxymethyl)pyrrolidine, was conducted to understand their role as kinase inhibitors. This research provides valuable insights into the molecular features contributing to inhibitory activity, essential for developing new therapeutic agents (Caballero et al., 2011).
Synthesis and Chemical Reactions
A study on the synthesis and enantioselective fluorodehydroxylation reactions of (S)-2-(methoxymethyl)pyrrolidin-1-ylsulphur trifluoride, closely related to 3-Fluoro-3-(methoxymethyl)pyrrolidine, sheds light on the chemical properties and reactions that such compounds can undergo. This is crucial for developing novel synthetic methods in organic chemistry (Hann & Sampson, 1989).
Chemosensor Development
Research into developing a pyrrolidine constrained bipyridyl-dansyl click fluoroionophore, which includes structures similar to 3-Fluoro-3-(methoxymethyl)pyrrolidine, was conducted for selective Al(3+) sensing. This showcases the potential application of such compounds in the development of sensitive and selective chemosensors (Maity & Govindaraju, 2010).
Safety and Hazards
Properties
IUPAC Name |
3-fluoro-3-(methoxymethyl)pyrrolidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12FNO.ClH/c1-9-5-6(7)2-3-8-4-6;/h8H,2-5H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBFALFHRJSITBC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1(CCNC1)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{2-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-cyclopentylacetamide](/img/structure/B2369710.png)
![9-(4-butylphenyl)-1,7-dimethyl-3-(2-morpholin-4-ylethyl)-1,3,5-trihydro-6H,7H, 8H-1,3-diazaperhydroino[1,2-h]purine-2,4-dione](/img/no-structure.png)
![N,7-bis(furan-2-ylmethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide](/img/structure/B2369713.png)
![2-[(Z)-(2-fluorophenyl)methylidene]-1-azabicyclo[2.2.2]oct-3-yl benzenecarboxylate](/img/structure/B2369717.png)
![ethyl 2-(4-(methylsulfonyl)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate](/img/structure/B2369718.png)
![N-benzyl-1,9-dimethyl-4-oxo-N-phenethyl-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide](/img/structure/B2369721.png)
![4-((4-chlorophenyl)sulfonyl)-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)butanamide](/img/structure/B2369724.png)
![6'H-Spiro[azetidine-3,5'-imidazo[1,2-a]pyrimidin]-7'(8'H)-one dihydrochloride](/img/structure/B2369728.png)
![ethyl {[3-(3,4-dimethoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}acetate](/img/structure/B2369731.png)
